Cas no 1892507-05-9 (2-(cyclopentanesulfonyl)ethan-1-ol)

• Product Name: 2-(cyclopentanesulfonyl)ethan-1-ol
• CAS No: 1892507-05-9
• MDL: MFCD29959331
• CID: 4627355
• PubChem ID: 116852821
• Update Time: 2025-06-08

2-(cyclopentanesulfonyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(cyclopentanesulfonyl)ethan-1-ol

• MDL： MFCD29959331

Additional information on 2-(cyclopentanesulfonyl)ethan-1-ol

Introduction to 2-(cyclopentanesulfonyl)ethan-1-ol (CAS No. 1892507-05-9)

2-(cyclopentanesulfonyl)ethan-1-ol, identified by its Chemical Abstracts Service (CAS) number 1892507-05-9, is a significant compound in the realm of organic chemistry and pharmaceutical research. This compound, featuring a cyclopentanesulfonyl group attached to an ethanol backbone, has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The sulfonyl moiety introduces a polar and acidic character, making it a valuable intermediate in the synthesis of various bioactive molecules.

The structure of 2-(cyclopentanesulfonyl)ethan-1-ol consists of a five-membered cyclopentane ring substituted with a sulfonyl group (-SO₂-) and an ethyl alcohol (-CH₂CH₂OH) at the first carbon position. This configuration imparts both steric hindrance and electronic effects that can be exploited in drug design. The sulfonyl group is known for its ability to enhance binding affinity and metabolic stability, which are critical factors in pharmaceutical development. Additionally, the alcohol functional group provides a site for further chemical modifications, enabling the synthesis of more complex derivatives.

In recent years, there has been growing interest in 2-(cyclopentanesulfonyl)ethan-1-ol due to its potential role as a building block in the synthesis of novel therapeutic agents. Researchers have explored its utility in creating sulfonamide-based compounds, which are widely used in antibiotics, anti-inflammatory drugs, and diabetes medications. The sulfonamide core is particularly valuable because it can interact with biological targets through hydrogen bonding and ionic interactions, improving drug efficacy.

One of the most compelling aspects of 2-(cyclopentanesulfonyl)ethan-1-ol is its versatility in chemical transformations. The sulfonyl group can undergo nucleophilic substitution reactions, allowing for the introduction of diverse substituents. This flexibility has been leveraged in the development of enzyme inhibitors, where specific modifications can fine-tune binding properties to achieve high selectivity. Furthermore, the alcohol moiety can participate in esterification or etherification reactions, expanding the range of possible derivatives.

Recent studies have highlighted the importance of 2-(cyclopentanesulfonyl)ethan-1-ol in the context of drug discovery. For instance, researchers have investigated its potential as a precursor for nonsteroidal anti-inflammatory drugs (NSAIDs). The presence of both a sulfonyl group and an alcohol functional group provides multiple sites for interaction with target enzymes such as cyclooxygenases (COX), which are key players in inflammation pathways. By modifying these functional groups, scientists aim to develop NSAIDs with improved pharmacokinetic profiles.

The synthetic pathways involving 2-(cyclopentanesulfonyl)ethan-1-ol have also been optimized for efficiency and scalability. Modern techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have enabled the rapid assembly of complex sulfonamide derivatives. These advancements have not only accelerated drug discovery but also reduced costs associated with small-scale production. As a result, 2-(cyclopentanesulfonyl)ethan-1-ol has become an indispensable tool in pharmaceutical laboratories worldwide.

Another area where 2-(cyclopentanesulfonyl)ethan-1-ol has shown promise is in the development of protease inhibitors. Proteases are enzymes that play crucial roles in various biological processes, including viral replication and cancer progression. By designing molecules that mimic or inhibit protease activity, researchers can develop treatments for these conditions. The sulfonyl group in 2-(cyclopentanesulfonyl)ethan-1-ol provides an excellent scaffold for such inhibitors due to its ability to form stable interactions with protease active sites.

The chemical properties of 2-(cyclopentanesulfonyl)ethan-1-ol also make it suitable for use as an intermediate in agrochemical formulations. Sulfonamides are known to possess herbicidal and fungicidal properties, making them valuable in crop protection. By incorporating this compound into novel agrochemicals, farmers can achieve more effective control over pests and diseases while minimizing environmental impact.

In conclusion, 2-(cyclopentanesulfonyl)ethan-1-ol (CAS No. 1892507-05-9) is a multifaceted compound with significant potential across multiple industries. Its unique structural features enable diverse applications in pharmaceuticals, agrochemicals, and material science. As research continues to uncover new synthetic strategies and biological targets, the importance of this compound is likely to grow even further.